Cas no 2493-95-0 (Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI))

Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI) structure
2493-95-0 structure
Product Name:Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI)
CAS No:2493-95-0
MF:C31H50O4
MW:486.726310253143
CID:284400
PubChem ID:269724
Update Time:2025-04-19

Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholest-8(14)-ene-3,6-diol,diacetate, (3b,5a,6a)- (9CI)
    • [(9R,10R,13R,17R)-6-acetyloxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,5,6,7,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • DTXSID30947813
    • NSC-111217
    • cholest-8(14)-ene-3,6-diyl diacetate
    • 2493-95-0
    • Cholest-8(14)-ene-3, diacetate, (3.beta.,5.alpha.,6.alpha.)-
    • NSC111217
    • Inchi: 1S/C31H50O4/c1-19(2)9-8-10-20(3)25-11-12-26-24-18-29(35-22(5)33)28-17-23(34-21(4)32)13-15-31(28,7)27(24)14-16-30(25,26)6/h19-20,23,25,27-29H,8-18H2,1-7H3
    • InChI Key: HKZVNNOZEYDZPF-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CC2=C3CCC(C(C)CCCC(C)C)C3(C)CCC2C2(C)CCC(CC21)OC(C)=O

Computed Properties

  • Exact Mass: 486.3711
  • Monoisotopic Mass: 486.37091007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 843
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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